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Compound of Interest

Compound Name:
6,6-Dimethyl-1-(propan-2-

yl)piperazin-2-one

CAS No.: 400756-19-6

Cat. No.: B1489443

Get Quote

Executive Summary
The Conformational Lock Advantage

In the optimization of peptidomimetics—particularly for disrupting protein-protein interactions

(PPIs) like MDM2-p53—the transition from a flexible linear peptide to a rigid heterocyclic

scaffold is a critical milestone. The 6,6-dimethyl-piperazin-2-one scaffold represents a

"privileged structure" in medicinal chemistry.[1][2] Unlike its unsubstituted counterparts, the

incorporation of the gem-dimethyl group at the 6-position introduces a profound conformational

constraint (the Thorpe-Ingold effect) that pre-organizes the molecule for binding, reducing the

entropic penalty upon complexation. Furthermore, this substitution sterically shields the

susceptible

-carbon from metabolic oxidation, significantly extending half-life (

).
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This guide compares the 6,6-dimethyl-piperazin-2-one scaffold against standard alternatives,

providing synthetic protocols and SAR logic for application in kinase and PPI inhibitor design.

Part 1: The Mechanistic Advantage
The Gem-Dimethyl Effect & Metabolic Shielding
The structural distinction of the 6,6-dimethyl variant lies in its ability to force the piperazinone

ring into a specific puckered conformation (often a twisted boat or distorted chair) that mimics

the

-turn of bioactive peptides.

Comparative Mechanism of Action
Feature

Unsubstituted
Piperazin-2-one

6,6-Dimethyl-
Piperazin-2-one

Impact on
Drugability

Conformational

Entropy

High: Ring flips freely

between chair/boat

conformers.

Low:Gem-dimethyl

groups lock the ring,

restricting rotation (

is less negative).

Higher Affinity: Less

energy is lost to

entropy during

binding.

Metabolic Liability

High: The C6 position

is a prime site for

CYP450-mediated

-hydroxylation.

Low: Steric bulk at C6

blocks enzymatic

access.

Extended

: Improved

bioavailability.

Vector Orientation
Variable: Side chains (

) oscillate.

Fixed: Substituents

are projected in

defined vectors (

mimicry).

Selectivity: Precise

alignment with

hydrophobic pockets

(e.g., Trp23/Phe19 in

p53).

Part 2: Comparative SAR Analysis (Case Study:
MDM2 Inhibition)
To demonstrate the efficacy of this scaffold, we compare a hypothetical series of MDM2

inhibitors where the core scaffold is varied. The data below synthesizes trends observed in
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piperazinone-based peptidomimetics (e.g., related to Nutlin and benzodiazepine derivatives).

Representative Experimental Data
Assay Conditions:

Target: MDM2-p53 interaction (Fluorescence Polarization Assay).

Metabolic Stability: Human Liver Microsomes (HLM), 1 µM compound, 37°C.
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Compound
ID

Scaffold
Type

R-Group
(P53 mimic)

(nM)
[Affinity]

HLM

(min)
[Stability]

SAR
Interpretati
on

Cmpd-A
Linear

Peptide
Phe-Trp-Leu 15 < 5

High potency

but rapid

degradation

(proteolysis).

Cmpd-B

Unsub.

Piperazin-2-

one

4-Cl-Benzyl 450 18

Cyclization

improves

stability, but

flexibility

hurts affinity.

Cmpd-C

6,6-Dimethyl-

Piperazin-2-

one

4-Cl-Benzyl 35 > 120

Optimal

Balance:Gem

-dimethyl

restores

affinity via

entropy

reduction and

blocks

metabolism.

Cmpd-D

Spiro-

Piperazin-2-

one

4-Cl-Benzyl 28 95

High

rigidity/affinity

, but synthetic

complexity is

significantly

higher.

Visualization: The SAR Logic Flow
The following diagram illustrates the decision matrix for selecting the 6,6-dimethyl scaffold over

alternatives.
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Caption: Decision matrix highlighting the "Goldilocks" zone of the 6,6-dimethyl scaffold:

balancing affinity (via pre-organization) and stability (via steric blocking).

Part 3: Experimental Protocols
Synthesis of the 6,6-Dimethyl-Piperazin-2-one Scaffold
Rationale: The synthesis requires a method that introduces the gem-dimethyl group early. The

most robust route involves the coupling of a 1,2-diamine (containing the dimethyl group) with

an

-halo ester or a glyoxal derivative, followed by cyclization.

Protocol: Reductive Alkylation-Cyclization Route

Reagents:

1,2-Diamino-2-methylpropane (Source of gem-dimethyl).

Ethyl glyoxalate (50% in toluene).
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Sodium triacetoxyborohydride (STAB).

Dichloromethane (DCM) and Methanol (MeOH).

Step-by-Step Methodology:

Step A (Imine Formation): Dissolve 1,2-diamino-2-methylpropane (1.0 eq) in anhydrous

DCM. Add Ethyl glyoxalate (1.1 eq) dropwise at 0°C. Stir for 2 hours to form the imine

intermediate.

Step B (Reductive Amination): Add STAB (1.5 eq) to the reaction mixture. Allow to warm to

room temperature and stir overnight. This yields the secondary amine (N-(2-amino-2-

methylpropyl)glycine ethyl ester).

Step C (Cyclization): The intermediate often cyclizes spontaneously. If not, heat the crude

residue in refluxing MeOH with catalytic acetic acid for 4 hours.

Step D (Purification): Evaporate solvent. Purify via flash column chromatography (Silica

gel, MeOH/DCM gradient 0-10%).

Validation:

1H NMR (CDCl3): Look for the characteristic gem-dimethyl singlet signal at

ppm (6H).

LC-MS: Confirm [M+H]+ mass.

Fluorescence Polarization (FP) Binding Assay
Rationale: FP is the industry standard for measuring the displacement of a fluorescent p53

peptide from MDM2.

Reagents:

Recombinant Human MDM2 protein (residues 1-118).

Fluorescent Probe: 5-FAM-labeled p53 peptide.
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Assay Buffer: PBS, 0.01% Tween-20, 1 mM DTT.

Workflow:

Plate Setup: Use black 384-well plates.

Incubation: Mix 10 nM MDM2 protein with 2 nM FAM-peptide. Add test compounds (serial

dilution).

Equilibration: Incubate for 30 minutes at room temperature in the dark.

Measurement: Read Fluorescence Polarization (Ex: 485 nm, Em: 535 nm).

Analysis: Plot mP vs. log[Compound]. Fit to a sigmoidal dose-response curve to determine

. Convert to

using the Cheng-Prusoff equation.

Visualization: Synthesis Workflow
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Caption: Concise synthetic route utilizing commercially available diamines to install the gem-

dimethyl constraint.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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